Cas no 1797063-79-6 (2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide)

• Product Name: 2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide
• CAS No: 1797063-79-6
• MF: C₁₇H₁₃ClFNO₂S₂
• MW: 381.872024297714
• CID: 5369583
• Update Time: 2025-06-11

2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-[[5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl]methyl]benzamide
• 2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide

• Inchi： 1S/C17H13ClFNO2S2/c18-14-7-11(19)1-3-13(14)17(22)20-8-12-2-4-15(24-12)16(21)10-5-6-23-9-10/h1-7,9,16,21H,8H2,(H,20,22)
• InChI Key： WSGIWDNAHPWGFM-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(O)C2C=CSC=2)=CC=1)(=O)C1=CC=C(F)C=C1Cl

Additional information on 2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide

Introduction to 2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide (CAS No. 1797063-79-6)

2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1797063-79-6, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple heterocyclic rings, functional groups, and specific substituents makes this molecule a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The chemical structure of 2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide is characterized by a benzamide core flanked by two thiophene rings, one of which is modified with a hydroxyl group and a methylthio substituent. The chloro and fluoro substituents on the benzene ring introduce additional electronic and steric effects, which can influence the compound's reactivity and biological interactions. Such structural motifs are often explored in medicinal chemistry due to their ability to modulate pharmacokinetic properties and target specificity.

In recent years, there has been a growing interest in designing molecules that incorporate thiophene derivatives, as these heterocycles are known for their broad spectrum of biological activities. Thiophenes, in particular, have been extensively studied for their roles in antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The compound 2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide combines these thiophene units with a benzamide moiety, which is a common pharmacophore in many bioactive molecules. This combination suggests potential applications in modulating enzyme activity or interacting with specific protein targets.

One of the key aspects that make this compound intriguing is the presence of the hydroxyl group on one of the thiophene rings. Hydroxyl-functionalized thiophenes have been shown to enhance binding affinity and selectivity in various biological systems. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for establishing stable molecular recognition between a drug and its target. Additionally, the methylthio substituent on the same thiophene ring introduces another layer of complexity, potentially affecting both the electronic distribution and steric environment around the molecule.

The chloro and fluoro substituents on the benzene ring are well-known pharmacological modifications that can influence metabolic stability, lipophilicity, and binding affinity. Chlorine atoms are often introduced to increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Fluorine atoms, on the other hand, can enhance binding interactions by increasing lipophilicity and influencing electronic properties through their electronegativity. The combined effect of these substituents in 2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide may contribute to its unique pharmacological profile.

Recent studies have highlighted the importance of rational drug design strategies that leverage computational methods to predict biological activity. Virtual screening techniques have been increasingly used to identify lead compounds with promising properties before investing resources in experimental validation. The structural features of 2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzamide make it an excellent candidate for such approaches, as its complex architecture suggests multiple interaction possibilities with biological targets.

Moreover, advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-chloro-4-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-ylyl}methyl)benzamide. Modern synthetic methodologies allow for precise control over regioselectivity and stereoselectivity, ensuring that desired functional groups are incorporated at specific positions within the molecule. This level of control is crucial for optimizing biological activity and minimizing off-target effects.

In conclusion, 2-chloro-4-fluoro-N-{(5-hydroxy-thienylethyl)thienyl-methyl}benzamide (CAS No. 1797063{79}-6) represents a promising scaffold for further exploration in pharmaceutical research. Its unique structural features, including multiple heterocyclic rings and functionalized substituents, suggest potential applications in various therapeutic areas. As computational methods continue to advance and synthetic techniques become more refined, compounds like this one will play an increasingly important role in the discovery and development of novel drugs.